Cas no 1856352-14-1 (N-[2-(ethanesulfonyl)ethyl]thietan-3-amine)

• Product Name: N-[2-(ethanesulfonyl)ethyl]thietan-3-amine
• CAS No: 1856352-14-1
• MF: C₇H₁₅NO₂S₂
• MW: 209.329499483109
• CID: 5192047
• Update Time: 2026-03-05

N-[2-(ethanesulfonyl)ethyl]thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-(ethylsulfonyl)ethyl)thietan-3-amine
• N-[2-(ethanesulfonyl)ethyl]thietan-3-amine

• Inchi： 1S/C7H15NO2S2/c1-2-12(9,10)4-3-8-7-5-11-6-7/h7-8H,2-6H2,1H3
• InChI Key： RODZLJKYAVDAJW-UHFFFAOYSA-N
• SMILES： S1CC(NCCS(CC)(=O)=O)C1

Additional information on N-[2-(ethanesulfonyl)ethyl]thietan-3-amine

Introduction to N-[2-(ethanesulfonyl)ethyl]thietan-3-amine (CAS No. 1856352-14-1)

N-[2-(ethanesulfonyl)ethyl]thietan-3-amine, a compound with the chemical identifier CAS No. 1856352-14-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of N-[2-(ethanesulfonyl)ethyl]thietan-3-amine incorporates a thietan ring, which is a sulfur-containing heterocycle, combined with an ethanesulfonyl group and an amine functionality. Such structural features not only contribute to its distinct chemical properties but also open up diverse possibilities for its utility in synthetic chemistry and biological assays.

The thietan ring, a five-membered heterocyclic compound containing sulfur, is known for its stability and reactivity, making it a valuable scaffold in the design of bioactive molecules. The presence of the ethanesulfonyl group enhances the compound's solubility and binding affinity, while the amine moiety provides a site for further functionalization. These attributes make N-[2-(ethanesulfonyl)ethyl]thietan-3-amine a versatile intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been growing interest in sulfur-containing heterocycles due to their broad spectrum of biological activities. Studies have demonstrated that these compounds often exhibit significant pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of N-[2-(ethanesulfonyl)ethyl]thietan-3-amine aligns well with this trend, as it combines the favorable characteristics of thietan derivatives with additional functional groups that can modulate biological activity.

One of the most compelling aspects of N-[2-(ethanesulfonyl)ethyl]thietan-3-amine is its potential as a lead compound in drug discovery. Researchers have been exploring its derivatives to identify novel therapeutic agents with improved efficacy and reduced side effects. For instance, modifications to the ethanesulfonyl group or the amine moiety can lead to compounds with enhanced binding affinity to target enzymes or receptors. Such structural optimizations are crucial in developing drugs that can effectively interact with biological targets while minimizing off-target effects.

The synthesis of N-[2-(ethanesulfonyl)ethyl]thietan-3-amine involves multi-step organic reactions that require precise control over reaction conditions. The thietan ring is typically constructed through cyclization reactions involving sulfur-containing precursors, while the ethanesulfonyl and amine groups are introduced via nucleophilic substitution or other coupling reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These methods not only enhance the efficiency of synthesis but also allow for greater flexibility in modifying the molecular structure.

The pharmacological evaluation of N-[2-(ethanesulfonyl)ethyl]thietan-3-amine has revealed promising results in preclinical studies. Initial assays have shown that this compound exhibits inhibitory activity against certain enzymes implicated in inflammatory and cancer pathways. The ethanesulfonyl group appears to play a critical role in modulating enzyme activity by interacting with key residues in the active site. Further studies are underway to elucidate the detailed mechanisms of action and to identify potential therapeutic applications.

In addition to its enzymatic activity, N-[2-(ethanesulfonyl)ethyl]thietan-3-amine has shown potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to suppress the production of pro-inflammatory cytokines by immune cells. This effect is attributed to its interaction with signaling pathways that regulate inflammation. Given the high prevalence of inflammatory diseases worldwide, such as rheumatoid arthritis and Crohn's disease, this compound holds significant promise as a therapeutic candidate.

The development of novel drug candidates often involves rigorous testing to ensure safety and efficacy before they can be translated into clinical use. For N-[2-(ethanesulfonyl)ethyl]thietan-3-amine, comprehensive toxicological studies are being conducted to assess its potential side effects and toxicity profiles. These studies include acute toxicity tests, chronic toxicity evaluations, and genotoxicity assessments to ensure that the compound is safe for human use. The results of these studies will be crucial in determining whether this compound can proceed to clinical trials.

The impact of computational chemistry on drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in understanding how N-[2-(ethanesulfonyl)ethyl]thietan-3-amine interacts with biological targets at the molecular level. By simulating these interactions computationally, researchers can predict binding affinities and optimize molecular structures before conducting expensive experimental trials. This approach not only accelerates the drug discovery process but also reduces costs associated with traditional trial-and-error methods.

The future prospects for N-[2-(ethanesulionyel)ethyl]thietan-3-am ine are bright, with ongoing research aimed at expanding its therapeutic applications. Efforts are being made to develop new derivatives that exhibit enhanced pharmacological properties while maintaining safety profiles comparable to existing drugs. Collaborative efforts between academic institutions and pharmaceutical companies are likely to play a pivotal role in translating laboratory findings into viable therapeutic agents.

In conclusion, N-[2-(ethanesulfonyl)ethyl]thietan-3-am ine (CAS No. 1856352-14-1) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and diverse biological activities make it an attractive candidate for further exploration as a lead compound in drug discovery efforts aimed at treating various diseases.